Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C10H10N2O7 B8625399 Methyl 2-ethoxy-4,5-dinitrobenzoate CAS No. 825619-21-4

Methyl 2-ethoxy-4,5-dinitrobenzoate

Cat. No. B8625399
CAS RN: 825619-21-4
M. Wt: 270.20 g/mol
InChI Key: PWFLIABHBIWFRF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07977477B2

Procedure details

Thionyl chloride (315 μl, 4.30 mmol) was slowly added to a mixture of 4,5-dinitro-2-ethoxy-benzoic acid (1.00 g, 3.91 mmol) in methanol (10 mL) at r.t. The mixture was stirred for 16 h, then reduced in vacuo azeotroping with toluene. The residue was then purified by column chromatography using P.E.-EtOAc (1:0-1:1) to give the title compound (606 mg) as a white solid. 1H NMR (300 MHz, DMSO-d6) δ 8.55 (s, 1H), 8.00 (s, 1H), 4.35 (q, 2H), 3.85 (s, 3H), 1.35 (t, 3H).
Name
Thionyl chloride
Quantity
315 μL
Type
reactant
Reaction Step One
Name
4,5-dinitro-2-ethoxy-benzoic acid
Quantity
1 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
10 mL
Type
reactant
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
S(Cl)(Cl)=O.[N+:5]([C:8]1[C:16]([N+:17]([O-:19])=[O:18])=[CH:15][C:11]([C:12]([OH:14])=[O:13])=[C:10]([O:20][CH2:21][CH3:22])[CH:9]=1)([O-:7])=[O:6].[CH3:23]O>>[CH3:23][O:13][C:12](=[O:14])[C:11]1[CH:15]=[C:16]([N+:17]([O-:19])=[O:18])[C:8]([N+:5]([O-:7])=[O:6])=[CH:9][C:10]=1[O:20][CH2:21][CH3:22]

Inputs

Step One
Name
Thionyl chloride
Quantity
315 μL
Type
reactant
Smiles
S(=O)(Cl)Cl
Name
4,5-dinitro-2-ethoxy-benzoic acid
Quantity
1 g
Type
reactant
Smiles
[N+](=O)([O-])C1=CC(=C(C(=O)O)C=C1[N+](=O)[O-])OCC
Name
methanol
Quantity
10 mL
Type
reactant
Smiles
CO

Conditions

Stirring
Type
CUSTOM
Details
The mixture was stirred for 16 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
azeotroping with toluene
CUSTOM
Type
CUSTOM
Details
The residue was then purified by column chromatography

Outcomes

Product
Details
Reaction Time
 16 h
Name
title compound
Type
product
Smiles
COC(C1=C(C=C(C(=C1)[N+](=O)[O-])[N+](=O)[O-])OCC)=O
Measurements
Type Value Analysis
AMOUNT: MASS 606 mg

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.